Cas no 2413869-90-4 (4-(2,3-dihydro-1H-perimidin-2-yl)phenylmethanol)

• Product Name: 4-(2,3-dihydro-1H-perimidin-2-yl)phenylmethanol
• CAS No: 2413869-90-4
• MF: C₁₈H₁₆N₂O
• MW: 276.332444190979
• MDL: MFCD32859174
• CID: 5184836
• PubChem ID: 165770303
• Update Time: 2025-11-01

4-(2,3-dihydro-1H-perimidin-2-yl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-(2,3-dihydro-1H-perimidin-2-yl)-
• 4-(2,3-dihydro-1H-perimidin-2-yl)phenylmethanol

• MDL： MFCD32859174
• Inchi： 1S/C18H16N2O/c21-11-12-7-9-14(10-8-12)18-19-15-5-1-3-13-4-2-6-16(20-18)17(13)15/h1-10,18-21H,11H2
• InChI Key： GMMBAMRTYLYUHD-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(C2NC3=C4C(C=CC=C4N2)=CC=C3)C=C1

Additional information on 4-(2,3-dihydro-1H-perimidin-2-yl)phenylmethanol

Professional Introduction to Compound with CAS No. 2413869-90-4 and Product Name: 4-(2,3-dihydro-1H-perimidin-2-yl)phenylmethanol

The compound with the CAS number 2413869-90-4 and the product name 4-(2,3-dihydro-1H-perimidin-2-yl)phenylmethanol represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The perimidin core in its molecular structure is particularly noteworthy, as it is known for its versatility in drug design and development.

Recent studies have highlighted the importance of 2,3-dihydro-1H-perimidin-2-yl moieties in the development of novel therapeutic agents. These perimidin derivatives exhibit a wide range of biological activities, making them valuable candidates for further investigation. The presence of this moiety in 4-(2,3-dihydro-1H-perimidin-2-yl)phenylmethanol suggests that it may possess potent pharmacological properties, which could be exploited for the treatment of various diseases.

The phenylmethanol component of the compound adds another layer of complexity and potential functionality. Phenylmethanol derivatives are well-documented for their role in synthesizing bioactive molecules. They often serve as key intermediates in the development of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The combination of the perimidin and phenylmethanol moieties in this compound makes it a promising candidate for further exploration.

In the realm of medicinal chemistry, the structural diversity offered by heterocyclic compounds like perimidines is highly valued. These compounds can interact with biological targets in unique ways, leading to the discovery of new therapeutic agents. The specific arrangement of atoms in 4-(2,3-dihydro-1H-perimidin-2-yl)phenylmethanol may contribute to its ability to modulate biological pathways effectively. This has prompted researchers to investigate its potential as a lead compound for drug discovery.

Current research indicates that compounds containing perimidin scaffolds exhibit a broad spectrum of biological activities. These include anti-inflammatory, antiviral, and anticancer properties. The molecular structure of 4-(2,3-dihydro-1H-perimidin-2-yl)phenylmethanol suggests that it may possess similar characteristics. Further studies are needed to elucidate its exact mechanism of action and to identify potential therapeutic applications.

The synthesis of this compound represents a significant achievement in organic chemistry. The ability to incorporate complex heterocyclic structures into a single molecule requires meticulous planning and precise execution. Advances in synthetic methodologies have made it possible to create increasingly complex molecules like 4-(2,3-dihydro-1H-perimidin-2-yl)phenylmethanol, which would have been challenging to produce just a few decades ago.

From a pharmaceutical perspective, the potential of this compound is immense. Its unique structure suggests that it may be able to interact with biological targets in ways that conventional drugs cannot. This could lead to the development of more effective treatments for a variety of diseases. Researchers are particularly interested in exploring its potential as an antineoplastic agent, given the known activity of perimidine derivatives against cancer cells.

The chemical properties of 4-(2,3-dihydro-1H-perimidin-2-yl)phenylmethanol also make it an attractive candidate for further study. Its solubility, stability, and metabolic profile are all critical factors that will need to be evaluated during preclinical and clinical trials. Understanding these properties will help researchers determine whether this compound is suitable for human use and how it should be formulated.

In conclusion, the compound with CAS number 2413869-90-4 and product name 4-(2,3-dihydro-1H-perimidin-2-yl)phenylmethanol represents a promising area of research in medicinal chemistry. Its unique structural features and potential biological activities make it an exciting candidate for further investigation. As research continues, we can expect to see more insights into its therapeutic potential and how it can be translated into novel treatments for human diseases.